5-Bromo-1-methyl-1,2,3,4-tetrahydroisoquinoline;hydrochloride

• IUPAC Name: 5-bromo-1-methyl-1,2,3,4-tetrahydroisoquinoline;hydrochloride
• InChI: InChI=1S/C10H12BrN.ClH/c1-7-8-3-2-4-10(11)9(8)5-6-12-7;/h2-4,7,12H,5-6H2,1H3;1H
• InChI Key: LPJKCPQBAVUOIP-UHFFFAOYSA-N
• Canonical SMILES: CC1C2=C(CCN1)C(=CC=C2)Br.Cl
• Molecular Formula: C10H13BrClN
• Molecular Weight: 262.57 g/mol

Description

5-Bromo-1-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride is a chemical compound with the CAS Number: 2375269-04-6. It has a molecular weight of 262.58.

Synthesis Analysis

The synthesis of 1,2,3,4-tetrahydroisoquinolines (THIQ) involves the cyclization of an N-acyl derivative of β-phenylethylamine in the presence of a dehydrating agent such as POCl3, P2O5, ZnCl2 to generate 3,4-dihydro isoquinoline derivatives. Later, researchers have replaced dimethoxymethane with aldehydes to give one substituted THIQs.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H12BrN.ClH/c1-7-8-3-2-4-10 (11)9 (8)5-6-12-7;/h2-4,7,12H,5-6H2,1H3;1H. This code provides a unique identifier for the molecular structure of the compound.

Chemical Reactions Analysis

The chemical reactions involving 1,2,3,4-tetrahydroisoquinolines have been studied extensively. For instance, the C(1)-functionalization of tetrahydroisoquinolines via multicomponent reactions has been explored.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

Organic Synthesis Intermediate

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Preparation of Antiviral Drugs

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C(1)-Functionalization

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Isomerization Studies

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Solvent Properties

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Dye and Pigment Preparation

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Mechanism of Action

While the specific mechanism of action for 5-Bromo-1-methyl-1,2,3,4-tetrahydroisoquinoline;hydrochloride is not mentioned in the search results, it’s known that THIQ based natural and synthetic compounds exert diverse biological activities against various infective pathogens and neurodegenerative disorders.

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H315, H319, H335, and precautionary statements include P261, P305, P338, P351.

Future Directions

The THIQ heterocyclic scaffold has garnered a lot of attention in the scientific community which has resulted in the development of novel THIQ analogs with potent biological activity. Future research may focus on developing new synthetic strategies for constructing the core scaffold and exploring the biological potential of THIQ analogs.